Cas no 315235-05-3 (3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole)
3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole Chemical and Physical Properties
Names and Identifiers
-
- 3-[1-(1,3-dioxaindan-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole
- 3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole
- EU-0076085
- 315235-05-3
- Oprea1_561823
- Z56790983
- EN300-18214572
- AKOS000808719
- 3-[1-(2H-1,3-benzodioxol-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole
- AKOS016290493
-
- Inchi: 1S/C24H20N2O4/c1-15-6-8-16(9-7-15)24-23(18-4-2-3-5-20(18)25-24)19(13-26(27)28)17-10-11-21-22(12-17)30-14-29-21/h2-12,19,25H,13-14H2,1H3
- InChI Key: BFAVTZSNRXAKIK-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)C(C[N+](=O)[O-])C1C2C=CC=CC=2NC=1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 400.14230712g/mol
- Monoisotopic Mass: 400.14230712g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 4
- Complexity: 603
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 80.1Ų
3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-18214572-0.05g |
315235-05-3 | 90% | 0.05g |
$212.0 | 2023-09-19 |
3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole
Professional Introduction to Compound with CAS No. 315235-05-3 and Product Name: 3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole
The compound identified by the CAS number 315235-05-3 and the product name 3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric moieties, including a benzodioxol ring system and a nitroethyl side chain, positions this compound as a promising candidate for further exploration in therapeutic interventions.
Recent advancements in chemical biology have highlighted the importance of structurally diverse scaffolds in modulating biological pathways. The 1H-indole core of this compound is particularly noteworthy, as indole derivatives have been extensively studied for their pharmacological properties. The incorporation of a 4-methylphenyl group at the 2-position further enhances the molecule's complexity, potentially influencing its interactions with biological targets. This structural design aligns with contemporary trends in drug development, where multivariate functionalization is employed to achieve higher specificity and efficacy.
One of the most compelling aspects of this compound is its potential role in addressing neurological disorders. The benzodioxol moiety, commonly found in psychoactive substances, is known for its ability to interact with serotonin receptors. This feature makes it a valuable component for developing novel therapeutics targeting conditions such as depression and anxiety. Additionally, the nitroethyl group introduces a metabolic site that could be exploited for controlled release or enhanced bioavailability. Such modifications are critical in optimizing drug candidates for clinical use.
In the context of modern medicinal chemistry, the synthesis and characterization of this compound exemplify the integration of computational methods and experimental validation. High-throughput screening (HTS) techniques have been instrumental in identifying promising hits like this one. The use of virtual screening tools has further accelerated the process by predicting binding affinities and metabolic stability. These computational approaches complement traditional synthetic strategies, enabling researchers to rapidly assess the potential of novel molecules.
The pharmacokinetic profile of 3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole is another critical consideration in its development as a drug candidate. Studies have shown that indole derivatives exhibit favorable solubility and metabolic properties when appropriately functionalized. The presence of both polar and non-polar substituents enhances solubility in both aqueous and lipid environments, which is essential for crossing biological membranes. Furthermore, the electron-withdrawing nature of the nitroethyl group may influence metabolic pathways, potentially leading to prolonged half-life and reduced toxicity.
Recent preclinical studies have demonstrated the efficacy of similar indole-based compounds in animal models of neurological disorders. These findings support the hypothesis that modifications to the indole core can yield compounds with enhanced therapeutic potential. The structural features of our compound, particularly the combination of a benzodioxol ring and a nitroethyl side chain, are expected to contribute to its unique pharmacological profile. Further investigation into its interactions with target proteins will be essential to elucidate its mechanism of action.
The synthesis of this compound involves multi-step organic reactions that showcase the expertise required in pharmaceutical chemistry. Key synthetic steps include nucleophilic substitution reactions to introduce the nitroethyl group and palladium-catalyzed cross-coupling reactions for connecting different aromatic units. These methodologies highlight the sophistication of modern synthetic techniques and their role in constructing complex molecular architectures.
From an industrial perspective, scaling up the production of such specialized compounds presents unique challenges. However, advances in process chemistry have made it feasible to manufacture complex molecules on an industrial scale while maintaining high purity standards. Continuous flow reactors and automated purification systems have significantly improved efficiency and reduced costs associated with pharmaceutical synthesis.
The regulatory landscape for new drug candidates also plays a crucial role in determining their commercial viability. Regulatory agencies require extensive data on safety, efficacy, and quality before approving new therapeutics for clinical use. The comprehensive characterization of this compound will be essential to meet these stringent requirements. Collaborative efforts between academic researchers and pharmaceutical companies are often necessary to navigate these regulatory pathways successfully.
In conclusion, 3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential therapeutic applications make it an attractive candidate for further research and development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex diseases.
315235-05-3 (3-[1-(1,3-benzodioxol-5-yl)-2-nitroethyl]-2-(4-methylphenyl)-1H-indole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)